Cas no 14964-03-5 (3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one)
14964-03-5 structure
Product Name:3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
CAS No:14964-03-5
MF:C18H22O3
MW:286.365485668182
CID:1065325
PubChem ID:124307604
Update Time:2025-04-20
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one Chemical and Physical Properties
Names and Identifiers
-
- 3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
- 3,14-Dihydroxy 14
- 14964-03-5
- 3,14-Dihydroxy 14beta-Estra-1,3,5(10)-trien-17-one
- A-Estra-1,3,5(10)-trien-17-one
- DB-228417
- (8R,9S,13S,14S)-3,14-dihydroxy-13-methyl-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-17-one
-
- Inchi: 1S/C18H22O3/c1-17-8-6-14-13-4-3-12(19)10-11(13)2-5-15(14)18(17,21)9-7-16(17)20/h3-4,10,14-15,19,21H,2,5-9H2,1H3/t14-,15-,17-,18+/m1/s1
- InChI Key: AEJPUEILJPVYOZ-AHCXZYCDSA-N
- SMILES: O[C@]12CCC([C@@]1(C)CC[C@@H]1C3C=CC(=CC=3CC[C@@H]21)O)=O
Computed Properties
- Exact Mass: 286.15689456g/mol
- Monoisotopic Mass: 286.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 57.5Ų
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D446465-10mg |
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one |
14964-03-5 | 10mg |
$ 9225.00 | 2023-04-17 | ||
| TRC | D446465-25mg |
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one |
14964-03-5 | 25mg |
$ 11274.00 | 2023-04-17 | ||
| TRC | D446465-50mg |
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one |
14964-03-5 | 50mg |
$ 14683.00 | 2023-04-17 |
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
14964-03-5 (3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk